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Compound of Interest

Compound Name: 2-Pyridylmethyl acetate

CAS No.: 1007-49-4

Cat. No.: B086835

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Pyridylmethyl acetate, a

versatile building block in organic synthesis. The document details its physicochemical

properties, provides a detailed experimental protocol for its synthesis, and outlines a typical

reaction workflow.

Core Physicochemical Properties
2-Pyridylmethyl acetate, also known as (Pyridin-2-yl)methyl acetate, is an ester characterized

by the presence of a pyridine ring and an acetate functional group. These features make it a

valuable intermediate in the synthesis of more complex molecules, particularly in the

development of novel pharmaceutical compounds. The pyridine moiety offers potential for

biological activity and serves as a key structural component in various bioactive molecules.

Quantitative data for 2-Pyridylmethyl acetate is summarized in the table below for easy

reference and comparison.
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Property Value Reference

Molecular Weight 151.17 g/mol

Molecular Formula C₈H₉NO₂ [1][2]

CAS Number 1007-49-4 [1]

Density 1.115 ± 0.06 g/cm³

Boiling Point 105-107 °C at 0.5 Torr

pKa 3.86 ± 0.19

Synthesis of 2-Pyridylmethyl Acetate: An
Experimental Protocol
The following protocol details a standard laboratory procedure for the synthesis of 2-
Pyridylmethyl acetate via the O-acetylation of 2-pyridylmethanol using acetic anhydride with

pyridine as a catalyst and base.

Materials and Reagents:

2-Pyridylmethanol

Acetic Anhydride (Ac₂O)

Anhydrous Pyridine

Dry Dichloromethane (CH₂Cl₂) or Ethyl Acetate (EtOAc)

1 M Hydrochloric Acid (HCl)

Saturated aqueous Sodium Bicarbonate (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Toluene
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Methanol (MeOH)

Instrumentation:

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Apparatus for silica gel column chromatography

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-pyridylmethanol (1.0

equivalent) in anhydrous pyridine (5-10 mL per mmol of the starting material) under an inert

atmosphere (e.g., nitrogen or argon).

Addition of Acetic Anhydride: Cool the solution to 0°C using an ice bath. To this cooled

solution, add acetic anhydride (1.5–2.0 equivalents) dropwise while stirring.

Reaction Monitoring: Allow the reaction mixture to warm to room temperature and continue

stirring. The progress of the reaction should be monitored by Thin-Layer Chromatography

(TLC) until the starting material is completely consumed.

Quenching the Reaction: Once the reaction is complete, quench it by the careful addition of

dry methanol.

Work-up:

Co-evaporate the reaction mixture with toluene under reduced pressure using a rotary

evaporator to remove the pyridine.

Dissolve the residue in dichloromethane or ethyl acetate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086835?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transfer the solution to a separatory funnel and wash the organic layer sequentially with 1

M HCl, water, saturated aqueous NaHCO₃, and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced

pressure to obtain the crude 2-Pyridylmethyl acetate.

Purification: Purify the crude product by silica gel column chromatography to yield the pure

2-Pyridylmethyl acetate.

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 2-Pyridylmethyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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